Cas no 548465-05-0 (3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)-)

3-Azabicyclo[3.1.0]hexan-1-amine, 5-methyl-3-(phenylmethyl)- is a bicyclic amine derivative with a constrained molecular structure, offering unique steric and electronic properties. Its rigid azabicyclic core enhances selectivity in chemical reactions, making it valuable in pharmaceutical and agrochemical synthesis. The presence of a phenylmethyl substituent at the 3-position and a methyl group at the 5-position contributes to its lipophilicity and potential binding affinity in bioactive applications. This compound is particularly useful as a building block for complex heterocyclic frameworks, enabling the development of novel drug candidates with improved metabolic stability and target specificity. Its synthetic versatility makes it a preferred intermediate in medicinal chemistry research.

3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)- structure

548465-05-0 structure

Product name:3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)-

CAS No:548465-05-0

MF:C₁₃H₁₈N₂

MW:202.295

CID:3292400

3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

- 3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)-

3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2076965-1g	3-benzyl-5-methyl-3-azabicyclo[3.1.0]hexan-1-amine	548465-05-0		1g	￥14057.00	2024-05-09

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Additional information on 3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)-

3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)-: A Comprehensive Overview

The compound with CAS No 548465-05-0, commonly referred to as 3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)-, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and versatile applications in drug design and materials science.

Structure and Synthesis: The molecular structure of this compound is characterized by a bicyclic system with a nitrogen atom at the bridgehead position, forming a rigid and stable framework. The presence of the methyl group at position 5 and the phenylmethyl substituent at position 3 introduces additional complexity and functionality to the molecule. Recent advancements in synthetic methodologies have enabled the efficient construction of such bicyclic systems, leveraging techniques such as ring-closing metathesis and stereoselective cycloaddition reactions.

Chemical Properties: The compound exhibits notable stability due to its bicyclic structure, which provides resistance to thermal and chemical degradation. Its amine functionality renders it capable of participating in various nucleophilic reactions, making it a valuable intermediate in organic synthesis. Additionally, the phenylmethyl group imparts aromaticity and potential for further functionalization, enhancing its utility in medicinal chemistry.

Biological Activity: Recent studies have highlighted the potential of 3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)- as a lead compound in drug discovery efforts targeting various therapeutic areas. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, potentially leading to novel pharmacological agents.

Applications in Drug Design: The rigid bicyclic framework of this compound makes it an attractive scaffold for designing bioactive molecules with improved pharmacokinetic profiles. Researchers have explored its use as a template for developing inhibitors of kinases and other enzyme classes, capitalizing on its ability to adopt favorable conformations for target binding.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial for sustainable development. Studies on the degradation pathways of 3-AZABICYCLO[3.1.0]HEXAN-1-AMINE, 5-METHYL-3-(PHENYLMETHYL)- are ongoing, focusing on its persistence in different ecosystems and potential mitigation strategies to minimize ecological footprint.

Future Directions: The continued exploration of this compound's properties is expected to yield further insights into its applications across diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are poised to unlock new potentials for this molecule in areas ranging from advanced materials to personalized medicine.